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Compound of Interest |

Compound Name: INCB086550
CAS No.: 2230911-59-6
Cat. No.: B8179962
Get Quote
INCB086550

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for the investigational
compound INCB086550. Adherence to these guidelines is essential for ensuring laboratory
safety, environmental protection, and regulatory compliance. As a novel small-molecule
inhibitor of the PD-1/PD-L1 pathway, proper management of INCB086550 from acquisition to
disposal is a critical component of the research and development process.[1][2][3]

Disclaimer: No specific disposal protocol for INCB086550 has been published. The following
procedures are based on established best practices for the disposal of investigational drugs
and laboratory chemicals.[4][5] It is imperative to consult with your institution's Environmental
Health and Safety (EHS) department for guidance specific to your location and facilities.

Quantitative Data Summary

The following table summarizes key quantitative data for INCB086550, facilitating easy
reference for experimental planning and safety considerations.
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Significance for Handling

Parameter Value .

and Disposal

Essential for accurate
Molecular Weight 693.79 g/mol preparation of solutions and for

waste manifest documentation.

Indicates high potency,
requiring careful handling to
o avoid exposure. Potent
IC50 (PD-1/PD-L1 inhibition) <10 nM _
compounds may necessitate
classification as hazardous

waste.

Highlights the need for proper

storage to maintain compound
N ) Dry, dark at 0 - 4°C (short ) i ) ]
Storage Conditions (Solid) integrity. Expired or improperly
term), -20°C (long term) )
stored material must be

disposed of.

Indicates limited stability in
solution, necessitating the

disposal of unused or expired

Storage Conditions (Stock -80°C (6 months), -20°C (1 ] ]
o solutions. DMSO is a
Solution in DMSO) month) o
flammable liquid and must be
considered in waste
segregation.
Informs on appropriate
o solvents for reconstitution and
Solubility in DMSO 100 mg/mL (144.13 mM)

for cleaning and

decontamination procedures.

Proper Disposal Procedures for INCB086550

The disposal of investigational compounds like INCB086550 must be approached with a clear
and systematic process to ensure safety and compliance. The following step-by-step guide,
based on general principles for laboratory chemical waste, should be followed.
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Step 1: Consult Institutional Policy and EHS Before beginning any disposal process, the first
and most critical step is to consult your institution's specific policies for chemical and
pharmaceutical waste. Contact your Environmental Health and Safety (EHS) department to
confirm the appropriate disposal pathway for INCB086550. They will provide guidance on
whether it is classified as hazardous waste under local regulations and detail the specific
collection and disposal procedures.

Step 2: Waste Characterization In consultation with EHS, determine if the INCB086550 waste

is considered hazardous. This determination will be based on its chemical properties, including
any potential reactivity, flammability (especially if in a solvent like DMSO), or toxicity. All waste

materials, including pure compound, solutions, contaminated labware (e.g., pipette tips, tubes,
vials), and personal protective equipment (PPE), should be considered for proper disposal.

Step 3: Waste Segregation Proper segregation of waste is crucial to prevent accidental
chemical reactions and to ensure compliant disposal.

e Solid Waste: Collect solid INCB086550 waste, including expired compound and
contaminated items like gloves and weigh boats, in a designated, compatible, and clearly
labeled hazardous waste container.

e Liquid Waste: Liquid waste containing INCB086550, such as unused stock solutions or
experimental media, should be collected in a separate, leak-proof container compatible with
the solvents used (e.g., a container suitable for DMSO). Do not mix with aqueous waste
unless approved by EHS.

o Sharps Waste: Needles, syringes, or other sharps contaminated with INCB086550 should be
disposed of in a designated sharps container.

Step 4: Labeling and Container Management All waste containers must be properly labeled.
The label should include:

e The words "Hazardous Waste"
e The full chemical name: INCB086550

e The solvent(s) and their approximate concentrations
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e The date accumulation started
e The Principal Investigator's name and contact information
Keep waste containers securely closed except when adding waste.

Step 5: Storage of Waste Store hazardous waste in a designated Satellite Accumulation Area
(SAA) that is at or near the point of generation. The SAA should be a secure area, away from
general laboratory traffic, and should have secondary containment to prevent spills. Ensure that
incompatible waste streams are stored separately.

Step 6: Arrange for Disposal Once a waste container is full or has reached the allowable
accumulation time limit, contact your institution's EHS department to arrange for a pickup. EHS
will coordinate with a licensed hazardous waste vendor for proper transportation and final
disposal, which is typically incineration for investigational drug compounds.
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Disposal Workflow for INCB086550

Step 1: Consult Institutional
Policy and EHS

Guidance Provided

y

Step 2: Waste Characterization
(Hazardous vs. Non-Hazardous)

Based on Characterization

Step 3: Segregate Waste
(Solid, Liquid, Sharps)

i

Step 4: Label Waste Containers

;

Step 5: Store in Satellite
Accumulation Area (SAA)

:

Step 6: Arrange for EHS Pickup
and Final Disposal
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PD-1/PD-L1 Signaling Pathway and INCB086550 Inhibition

Activated T-Cell @ INCB086550

x
. T-Cell Activation
PD-1 Receptor PD-L1 Ligand (Tumor Cell Killing)
T-Cell Inhibition

(Immune Evasion)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aacrjournals.org [aacrjournals.org]

2. aacrjournals.org [aacrjournals.org]

3. Characterization of INCB086550: A Potent and Novel Small-Molecule PD-L1 Inhibitor -
PubMed [pubmed.ncbi.nim.nih.gov]

4. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8179962/docs?utm_src=pdf-body-img#essential-safety-and-disposal-procedures-for-in
https://www.benchchem.com/product/b8179962?utm_src=pdf-custom-synthesis#bc-rfq
https://aacrjournals.org/cancerdiscovery/article/12/6/1482/699131/Characterization-of-INCB086550-A-Potent-and-Novel
https://aacrjournals.org/cancerdiscovery/article-pdf/doi/10.1158/2159-8290.CD-21-1156/3127113/cd-21-1156.pdf
https://pubmed.ncbi.nlm.nih.gov/35254416/
https://pubmed.ncbi.nlm.nih.gov/35254416/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8179962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 5. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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